(E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
Overview
Description
(E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol is a chemical compound that has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of (E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol involves the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unharmed.
Biochemical and Physiological Effects:
Studies have shown that (E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol has a low toxicity profile and does not cause significant side effects. It has been shown to reduce inflammation and oxidative stress, which are key factors in the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of (E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol is its high efficacy in inhibiting cancer cell growth. However, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several potential future directions for (E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol. One direction is to explore its potential as a treatment for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Another direction is to optimize its synthesis method to improve its solubility and bioavailability. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
In conclusion, (E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol is a promising compound that has shown potential as an anti-cancer agent and a treatment for various diseases. Its mechanism of action, low toxicity profile, and anti-inflammatory and antioxidant properties make it a promising candidate for further research.
Synthesis Methods
The synthesis method of (E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol involves the reaction of 2-methylbenzaldehyde and thiosemicarbazide in the presence of a catalyst. The resulting product is then treated with sodium hydroxide to obtain the final compound. This method has been optimized to provide a high yield of pure product.
Scientific Research Applications
(E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has demonstrated anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
properties
Product Name |
(E)-5-methyl-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol |
|---|---|
Molecular Formula |
C11H12N4S |
Molecular Weight |
232.31 g/mol |
IUPAC Name |
3-methyl-4-[(E)-(2-methylphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C11H12N4S/c1-8-5-3-4-6-10(8)7-12-15-9(2)13-14-11(15)16/h3-7H,1-2H3,(H,14,16)/b12-7+ |
InChI Key |
UIEPOLIQWRSWPX-KPKJPENVSA-N |
Isomeric SMILES |
CC1=CC=CC=C1/C=N/N2C(=NNC2=S)C |
SMILES |
CC1=CC=CC=C1C=NN2C(=NNC2=S)C |
Canonical SMILES |
CC1=CC=CC=C1C=NN2C(=NNC2=S)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-methyl-5-[4-(1-piperidinyl)anilino]-1,2,4-triazin-3(2H)-one](/img/structure/B254557.png)
![5-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one](/img/structure/B254559.png)
![2,6-ditert-butyl-4-[[(5-sulfanylidene-1H-1,2,4-triazol-4-yl)amino]methylidene]cyclohexa-2,5-dien-1-one](/img/structure/B254563.png)
![4-[(2-methylbenzylidene)amino]-5-propyl-4H-1,2,4-triazol-3-yl hydrosulfide](/img/structure/B254566.png)
![2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-{3-nitrophenyl}acetamide](/img/structure/B254569.png)
![Ethyl 1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]piperidine-4-carboxylate](/img/structure/B254574.png)
![1',7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione](/img/structure/B254575.png)
![2-(2-methoxyethyl)-7-methyl-1'-propyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione](/img/structure/B254577.png)
![2-(furan-2-ylmethyl)-1'-methyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione](/img/structure/B254578.png)
![2-butyl-1'-ethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione](/img/structure/B254579.png)